Cas no 2165641-16-5 (propyl (2S)-2-isothiocyanatopropanoate)

• Product Name: propyl (2S)-2-isothiocyanatopropanoate
• CAS No: 2165641-16-5
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 5834414
• PubChem ID: 140192368
• Update Time: 2025-06-09

propyl (2S)-2-isothiocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

• propyl (2S)-2-isothiocyanatopropanoate
• 2165641-16-5
• EN300-1458994

• Inchi： 1S/C7H11NO2S/c1-3-4-10-7(9)6(2)8-5-11/h6H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： WZXNEVPRNMRRER-LURJTMIESA-N
• SMILES： S=C=N[C@@H](C)C(=O)OCCC

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.8Ų

Additional information on propyl (2S)-2-isothiocyanatopropanoate

Comprehensive Analysis of Propyl (2S)-2-Isothiocyanatopropanoate (CAS No. 2165641-16-5): Properties, Applications, and Innovations

In the realm of specialized organic compounds, propyl (2S)-2-isothiocyanatopropanoate (CAS No. 2165641-16-5) has garnered significant attention due to its unique structural features and versatile applications. This chiral ester, characterized by its isothiocyanate functional group, plays a pivotal role in synthetic chemistry, pharmaceuticals, and agrochemical research. With the growing demand for enantiomerically pure compounds, this molecule stands out for its potential in asymmetric synthesis and drug development.

The compound's CAS number 2165641-16-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers and industries frequently search for "propyl (2S)-2-isothiocyanatopropanoate synthesis" or "CAS 2165641-16-5 suppliers," reflecting its niche yet expanding market. Its chiral purity and reactivity make it invaluable for constructing complex molecular architectures, particularly in peptide coupling and cross-coupling reactions.

Recent trends highlight the integration of green chemistry principles in the production of such compounds. Innovations like solvent-free reactions and biocatalytic methods align with sustainability goals, addressing queries like "eco-friendly synthesis of isothiocyanate derivatives." The compound's low environmental persistence and biodegradability further enhance its appeal in environmentally conscious applications.

From a pharmacological perspective, propyl (2S)-2-isothiocyanatopropanoate is explored for its role in prodrug design and targeted drug delivery. Its ability to modify biomolecules under mild conditions makes it a candidate for antibody-drug conjugates (ADCs), a hot topic in oncology research. Searches for "isothiocyanate linker in ADCs" or "chiral ester prodrugs" underscore its relevance in cutting-edge therapeutics.

In agrochemicals, the compound's bioactivity against pests and pathogens is under investigation, coinciding with rising interest in "next-generation crop protection agents." Its chiral center offers selectivity, reducing non-target effects—a key concern in sustainable agriculture. Analytical techniques like HPLC and NMR are essential for quality control, as users often seek "analytical methods for CAS 2165641-16-5."

Regulatory compliance remains a priority, with stringent documentation for high-purity chiral compounds. Suppliers emphasizing "GMP-grade propyl (2S)-2-isothiocyanatopropanoate" cater to pharmaceutical demands, while academic researchers focus on "mechanistic studies of isothiocyanate reactions." This duality underscores the compound's interdisciplinary importance.

Future directions may explore its utility in material science, such as polymer modification or surface functionalization, aligning with searches for "multifunctional isothiocyanate esters." As industries prioritize molecular precision and scalability, CAS No. 2165641-16-5 exemplifies the synergy between innovation and practicality in modern chemistry.